Cas no 918341-17-0 (Anthracene, 9-[(1E)-2-(methylsulfonyl)ethenyl]-)

• Product name: Anthracene, 9-[(1E)-2-(methylsulfonyl)ethenyl]-
• CAS No: 918341-17-0
• MF: C₁₇H₁₄O₂S
• MW: 282.356863498688
• CID: 777282
• PubChem ID: 71427430

Anthracene, 9-[(1E)-2-(methylsulfonyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9-[(1E)-2-(methylsulfonyl)ethenyl]-
• 9-(2-methylsulfonylethenyl)anthracene
• 9-[2-(Methanesulfonyl)ethenyl]anthracene
• 918341-17-0
• DTXSID30846170

• Inchi： InChI=1S/C17H14O2S/c1-20(18,19)11-10-17-15-8-4-2-6-13(15)12-14-7-3-5-9-16(14)17/h2-12H,1H3
• InChI Key： ZIMFOIJGEZKYSF-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C=CC1=C2C=CC=CC2=CC3=CC=CC=C31

Computed Properties

• Exact Mass: 282.07145086g/mol
• Monoisotopic Mass: 282.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5Ų